Cas no 1250965-77-5 (1-(3,3-Dimethylbutyl)-1h-1,2,4-triazol-3-amine)

• Product Name: 1-(3,3-Dimethylbutyl)-1h-1,2,4-triazol-3-amine
• CAS No: 1250965-77-5
• MF: C₈H₁₆N₄
• MW: 168.239440917969
• CID: 5694140
• PubChem ID: 61481315
• Update Time: 2023-10-14

1-(3,3-Dimethylbutyl)-1h-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• AKOS010742285
• 1-(3,3-DIMETHYLBUTYL)-1H-1,2,4-TRIAZOL-3-AMINE
• EN300-1106230
• 1250965-77-5
• 1H-1,2,4-Triazol-3-amine, 1-(3,3-dimethylbutyl)-
• 1-(3,3-Dimethylbutyl)-1h-1,2,4-triazol-3-amine

• Inchi： 1S/C8H16N4/c1-8(2,3)4-5-12-6-10-7(9)11-12/h6H,4-5H2,1-3H3,(H2,9,11)
• InChI Key： MMUCFAWHDMTAQQ-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CCC(C)(C)C

Computed Properties

• Exact Mass: 168.137496527g/mol
• Monoisotopic Mass: 168.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 305.9±25.0 °C(Predicted)
• pka: 4.99±0.12(Predicted)